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Compound of Interest

Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413 Get Quote

Part 1: Abstract & Strategic Overview
BW 245C (Cayman Chem: 72814-32-5) is a highly selective agonist for the Prostaglandin D2

receptor 1 (DP1). Unlike non-selective prostanoids that often trigger significant inflammatory

cascades (via DP2/CRTH2 or FP receptors), BW 245C allows researchers to isolate the IOP-

lowering effects mediated specifically by the DP1 signaling axis.

This protocol is designed for researchers investigating the cAMP-dependent outflow pathway in

the trabecular meshwork. While PGD2 is known to lower intraocular pressure (IOP), its utility is

limited by severe conjunctival irritation and initial hypertensive spikes.[1] BW 245C serves as a

critical tool compound to dissociate these adverse events from the therapeutic hypotensive

effect, primarily in lagomorph (rabbit) and primate models.

Key Experimental Advantages:

High Selectivity: High affinity for DP1 (

nM), with minimal cross-reactivity to DP2.

Mechanism Specificity: Directly probes the Gs-coupled relaxation of the trabecular

meshwork.

Reduced Inflammation: significantly lower ocular surface toxicity compared to native PGD2.
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Part 2: Pharmacology & Mechanism of Action
To effectively utilize BW 245C, one must understand that its efficacy drives from the modulation

of aqueous humor outflow resistance, not suppression of production.

The DP1 Signaling Axis
Upon topical administration, BW 245C penetrates the cornea and binds to DP1 receptors

located on the Trabecular Meshwork (TM) endothelial cells. This binding triggers a Gs-protein

coupled cascade.

Mechanistic Pathway:

Activation: BW 245C binds DP1.

Transduction:

subunit activates Adenylyl Cyclase (AC).

Messenger: Intracellular cAMP levels surge.[2]

Effector: Protein Kinase A (PKA) is activated.

Physiological Outcome: Phosphorylation of cytoskeletal proteins (e.g., actin, myosin light

chain kinase) leads to TM cell relaxation and altered cell shape.

Result: Expansion of the intertrabecular spaces, facilitating aqueous humor outflow and

lowering IOP.
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Figure 1: The DP1-mediated signaling cascade utilized by BW 245C to modulate aqueous

humor outflow.
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Part 3: Preparation & Formulation Protocol
BW 245C is lipophilic and hydrolytically sensitive. Proper formulation is critical to prevent

precipitation in the tear film, which causes irritation and unreliable dosing.

Solubility Profile
Solvent Solubility (max) Stability Notes

DMSO ~50 mg/mL High (-20°C)
Preferred stock

solvent.[3]

Ethanol ~50 mg/mL Moderate
Evaporation risk

affects concentration.

PBS (pH 7.2) ~2.3 mg/mL Low (<24 hrs)
Only for immediate

use.

Formulation Procedure (Standard 0.01% Ophthalmic
Solution)
Target Concentration: 0.01% (0.1 mg/mL) Batch Size: 10 mL Vehicle: PBS with 0.5% DMSO (or

Polysorbate 80).

Stock Preparation (20 mg/mL):

Weigh 5 mg of crystalline BW 245C.

Dissolve in 250

L of anhydrous DMSO. Vortex until clear.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution (0.1 mg/mL):

Thaw one aliquot of Stock Solution.

Slowly add 50
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L of Stock Solution to 9.95 mL of sterile PBS (pH 7.2) while vortexing vigorously.

Critical Step: If precipitation occurs, add 1 drop of Tween-80 (Polysorbate 80) to solubilize.

Filtration: Syringe filter through a 0.22

m PES membrane into a sterile amber dropper bottle.

Shelf Life: Use within 4 hours of preparation.

Part 4: In Vivo Application Protocol (Rabbit Model)
Subject: New Zealand White Rabbits (2.0 - 2.5 kg), Normotensive. Equipment: Tono-Pen AVIA

or Pneumatonometer, Topical Anesthetic (Proparacaine 0.5%).

Experimental Workflow
The following workflow minimizes stress-induced IOP spikes which can mask the drug effect.
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Figure 2: Experimental timeline for evaluating ocular hypotensive efficacy.

Step-by-Step Procedure
Acclimatization (Essential):

Rabbits must be handled daily for 3 days prior to the study to habituate them to the

tonometry procedure. Stress releases catecholamines that alter IOP.

Baseline Establishment:

Apply 1 drop of Proparacaine 0.5% to both eyes. Wait 30 seconds.
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Measure IOP in both eyes (

).

Repeat measurement 30 minutes later. Average the two values to set

.

Exclusion Criteria: Exclude animals with baseline IOP asymmetry > 2 mmHg or signs of

ocular inflammation.[1]

Treatment Administration:

Test Eye (OD): Instill 50

L of BW 245C working solution into the lower conjunctival cul-de-sac.

Control Eye (OS): Instill 50

L of Vehicle (PBS + 0.5% DMSO).

Technique: Gently hold the eyelid closed for 30 seconds to prevent drainage through the

nasolacrimal duct (nasolacrimal occlusion).

Data Collection:

Measure IOP at

hours.

Observation: Score ocular surface hyperemia using the Draize scale at each time point to

monitor for DP1-mediated vasodilation.

Part 5: Data Analysis & Expected Results
Quantitative Analysis
Calculate the net IOP reduction (

) to account for diurnal fluctuation:
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Expected Outcomes Table
Parameter Expected Value Mechanism / Notes

Peak Effect -3 to -6 mmHg
Max reduction typically at 1–2

hours post-dose.

Duration 4 – 6 hours
Rapid metabolism of

prostanoids limits duration.

Hyperemia Mild (Score 1-2)

BW 245C causes less

hyperemia than PGD2, but

mild vasodilation is intrinsic to

DP1 agonism.

Tachyphylaxis Possible

Repeated daily dosing may

lead to receptor

desensitization

(downregulation of DP1).

Troubleshooting Guide
No IOP Drop Observed:

Check pH: BW 245C is sensitive to pH.[4] Ensure vehicle is pH 7.0–7.4.

Check Penetration: If using simple PBS, the drug may not penetrate the cornea. Add

0.01% Benzalkonium Chloride (BAK) as a penetration enhancer if the corneal epithelium

is intact.

High Variability:

Ensure the tonometer is calibrated.

Verify the animal was not struggling (Valsalva maneuver increases IOP).

Part 6: Safety & Handling (MSDS Highlights)
Hazard: BW 245C is a potent bioactive lipid analog.
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PPE: Wear nitrile gloves, safety glasses, and lab coat.

First Aid: In case of ocular contact with pure powder, flush immediately for 15 minutes.

Disposal: Dispose of as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Effects of prostaglandin D2 and its analogue, BW245C, on intraocular pressure in humans
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. Forskolin lowers intraocular pressure in rabbits, monkeys, and man - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. molnova.com [molnova.com]

4. caymanchem.com [caymanchem.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/12050.pdf
https://pubmed.ncbi.nlm.nih.gov/1937072/
https://pubmed.ncbi.nlm.nih.gov/1937072/
https://pubmed.ncbi.nlm.nih.gov/1937072/
https://www.benchchem.com/product/b1258413?utm_src=pdf-body
https://www.benchchem.com/product/b1258413?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1937072/
https://pubmed.ncbi.nlm.nih.gov/1937072/
https://pubmed.ncbi.nlm.nih.gov/6132271/
https://pubmed.ncbi.nlm.nih.gov/6132271/
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M33301.pdf
https://www.caymanchem.com/product/12050/bw-245c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Application Note: BW 245C Treatment Protocol for
Intraocular Pressure Modulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258413#bw-245c-treatment-protocol-for-intraocular-
pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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